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Compound of Interest

Compound Name: Epoxy resin

Cat. No.: B1583137 Get Quote

Essential guidelines for the safe handling and disposal of epoxy resin systems in research and

development settings.

Epoxy resins are versatile polymers widely used in laboratories for applications ranging from

embedding and encapsulating to adhesives and coatings. While cured epoxy is chemically

inert, the unreacted resin and hardener components are considered hazardous materials.[1][2]

Proper management and disposal of epoxy waste are crucial to ensure laboratory safety and

environmental compliance.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals on the proper disposal procedures for epoxy resin, aligning

with the principles of laboratory safety and chemical handling.

Hazardous Waste Profile of Uncured Epoxy Resin
Uncured epoxy resin and its hardener components are classified as hazardous waste under

the Resource Conservation and Recovery Act (RCRA). The specific hazardous characteristics

are primarily ignitability and corrosivity. Safety Data Sheets (SDS) for various epoxy products

provide crucial information on their hazardous components.
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Hazardous
Component
Category

Example
Hazardous
Component

Typical
Concentrati
on Range
(% w/w)

RCRA
Waste Code

OSHA PEL
(TWA)

ACGIH TLV
(TWA)

Epoxy Resin

Monomers

Bisphenol A

diglycidyl

ether

(BADGE)

>50%[3][4]

D001

(Ignitability)

[5][6]

Not

Established[7

][8]

Not

Established[7

]

Hardeners

(Amine-

based)

2-Piperazin-

1-

ylethylamine

10-30%[9]

D002

(Corrosivity)

[5][6]

Not

Established

Not

Established

Hardeners

(Phenolic)
Nonylphenol 10-30%[9]

D002

(Corrosivity)

[5][6]

Not

Established

Not

Established

Hardeners

(Phenolic)
Phenol Varies

D002

(Corrosivity)

[5][6]

5 ppm[10] 5 ppm[10]

Reactive

Diluents
Styrene <12.5%

D001

(Ignitability)

[5][6]

100 ppm 20 ppm

Solvents Toluene Varies

D001

(Ignitability)

[5][6]

200 ppm 20 ppm

Note: The concentrations and specific components can vary significantly between different

epoxy resin products. Always refer to the specific Safety Data Sheet (SDS) for the product in

use. PELs (Permissible Exposure Limits) and TLVs (Threshold Limit Values) are for airborne

exposure.

Disposal Procedures for Epoxy Resin Waste
The primary principle for epoxy resin disposal is to convert the hazardous liquid components

into a non-hazardous, inert solid through complete curing.[11][12]
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Unused and Uncured Epoxy Resin
Unused or partially cured epoxy resin must be treated as hazardous waste.[1] It is crucial to

never pour liquid or partially cured resin down drains or dispose of it with regular household

waste.[13] Doing so can cause environmental damage and may be a regulatory violation.[14]

For disposal of liquid resin, you have two primary options:

Chemical Waste Stream: Collect uncured resin and hardener in a designated, properly

labeled hazardous waste container for collection by your institution's environmental health

and safety (EHS) department.

Curing for Disposal: Small amounts of leftover resin and hardener can be intentionally mixed

and allowed to cure completely. Once fully hardened, the solid, inert plastic is no longer

considered hazardous and can be disposed of in the regular solid waste stream.[2][12]

Cured Epoxy Resin
Fully cured epoxy resin is considered an inert solid and is not classified as hazardous waste.

[1][2] This solid material can be disposed of with regular laboratory or municipal solid waste.

Contaminated Materials
Materials contaminated with uncured epoxy resin, such as gloves, paper towels, and

disposable mixing containers, should also be treated as hazardous waste. Whenever possible,

allow the resin on these items to cure completely before disposal.[13] Exposing these materials

to sunlight or a UV lamp can facilitate curing.[13] Once the resin is fully hardened, the items

can be disposed of as non-hazardous solid waste.

Empty Containers
Empty epoxy resin and hardener containers should be managed to minimize residual liquid. A

container is generally considered "RCRA empty" if no more than 3% by weight of the total

capacity of the container remains.[11] Once rendered "RCRA empty," the containers can

typically be disposed of as non-hazardous solid waste.
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Experimental Protocol: Laboratory-Scale Curing of
Waste Epoxy Resin for Disposal
This protocol outlines the steps for safely curing small quantities of leftover epoxy resin and

hardener in a laboratory setting to render them non-hazardous for disposal.

Materials:

Leftover epoxy resin (Part A)

Leftover epoxy hardener (Part B)

Disposable mixing container (e.g., polypropylene cup)

Disposable stirring stick

Chemical fume hood

Personal Protective Equipment (PPE): safety glasses, nitrile gloves, lab coat

Designated waste container for cured epoxy

Procedure:

Don Personal Protective Equipment (PPE): Put on safety glasses, nitrile gloves, and a lab

coat.

Work in a Ventilated Area: Perform all steps inside a certified chemical fume hood to avoid

inhalation of any vapors.

Measure and Combine: Carefully measure and pour the remaining epoxy resin (Part A) and

hardener (Part B) into the disposable mixing container. It is crucial to maintain the correct

mix ratio as specified by the manufacturer to ensure complete curing.

Thorough Mixing: Using the disposable stirring stick, mix the two components thoroughly for

the time specified in the product's instructions. Scrape the sides and bottom of the container

to ensure all material is incorporated.
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Curing Process: Place the mixing container with the reacting epoxy in a designated, safe,

and well-ventilated area within the fume hood. Be aware that the curing reaction is

exothermic and can generate significant heat, especially with larger quantities.[15] Do not

leave large volumes of curing epoxy unattended.

Verification of Curing: Allow the epoxy to cure completely. This may take 24 hours or longer,

depending on the specific product and ambient temperature.[1] The cured material should be

a hard, inert solid that is not sticky to the touch.

Disposal: Once fully cured and cooled, the solid epoxy block and the disposable mixing

container can be disposed of in the regular solid waste stream.

Logical Workflow for Epoxy Resin Disposal
The following diagram illustrates the decision-making process for the proper disposal of epoxy
resin waste in a laboratory setting.
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Epoxy Resin Waste Generated

Is the epoxy
fully cured?

Uncured Resin, Hardener,
or Contaminated Materials

No

Cured Solid Epoxy
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Disposal Options for
Uncured Waste

Dispose as Non-Hazardous
Solid Waste

Collect as Hazardous Waste
(Contact EHS)

Large Quantity or
No Curing Protocol

Cure Remaining Material
in a Safe, Ventilated Area

Small, Manageable Quantity

Verify Complete Curing
(Hard, non-tacky solid)

Curing Fails Curing Successful

Click to download full resolution via product page

Caption: Decision workflow for proper epoxy resin disposal.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of epoxy resin waste, protecting both themselves and the environment. Always

consult your institution's specific waste disposal guidelines and the Safety Data Sheet for the

products you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1583137#epoxy-resin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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